Cas no 143262-19-5 (tert-Butyl 7-methylindoline-1-carboxylate)

• Product Name: tert-Butyl 7-methylindoline-1-carboxylate
• CAS No: 143262-19-5
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 1091291
• PubChem ID: 7127181
• Update Time: 2025-06-18

tert-Butyl 7-methylindoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-methylindoline-1-carboxylate
• tert-butyl 7-methyl-2,3-dihydroindole-1-carboxylate
• SB65740
• DB-160408
• tert-Butyl7-methylindoline-1-carboxylate
• 1-(tert-butoxycarbonyl)-7-methylindoline
• 143262-19-5
• IBIMJLBAESBWOQ-UHFFFAOYSA-N
• 1-(tert-Butoxycarbonyl)-7-methyl-indoline
• SCHEMBL3902271

• Inchi： 1S/C14H19NO2/c1-10-6-5-7-11-8-9-15(12(10)11)13(16)17-14(2,3)4/h5-7H,8-9H2,1-4H3
• InChI Key： IBIMJLBAESBWOQ-UHFFFAOYSA-N
• SMILES： O(C(N1C2C(C)=CC=CC=2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on tert-Butyl 7-methylindoline-1-carboxylate

Professional Introduction to Tert-Butyl 7-methylindoline-1-carboxylate (CAS No. 143262-19-5)

Tert-Butyl 7-methylindoline-1-carboxylate, identified by the chemical abstracts service number 143262-19-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indoline family, characterized by a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The presence of a tert-butyl group at the carbonyl position and a methyl substituent on the indoline ring imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural features of tert-butyl 7-methylindoline-1-carboxylate contribute to its potential utility in drug discovery and development. The tert-butyl group, known for its steric hindrance, can influence the conformation and binding affinity of molecules, while the methyl group at the 7-position introduces additional electronic tuning. These modifications are critical in designing molecules with optimized pharmacokinetic profiles and target specificity. Recent advancements in computational chemistry have enabled the prediction of such structural effects, allowing researchers to rationally design derivatives with enhanced biological activity.

In the context of modern pharmaceutical research, tert-butyl 7-methylindoline-1-carboxylate has been explored as a precursor in the synthesis of novel therapeutic agents. Indoline derivatives are widely recognized for their role in various biological processes, including enzyme inhibition and receptor modulation. For instance, studies have demonstrated that indoline-based compounds exhibit promising activity against certain types of cancer by interfering with key signaling pathways. The incorporation of functional groups like tert-butyl and methyl enhances the metabolic stability and solubility of these derivatives, which are crucial factors in drug formulation.

One notable application of tert-butyl 7-methylindoline-1-carboxylate is in the development of small-molecule inhibitors targeting protein-protein interactions. These interactions are often implicated in diseases such as Alzheimer's and Parkinson's, where aberrant protein aggregation occurs. By designing molecules that selectively disrupt these interactions, researchers aim to develop treatments that can mitigate disease progression. The unique structural motif of tert-butyl 7-methylindoline-1-carboxylate provides a scaffold for such inhibitors, with its ability to engage with hydrophobic pockets on target proteins.

Furthermore, the compound has been investigated for its potential role in anti-inflammatory therapies. Inflammatory processes are mediated by complex signaling cascades involving various enzymes and cytokines. Indoline derivatives have shown efficacy in modulating these pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The structural versatility of tert-butyl 7-methylindoline-1-carboxylate allows for modifications that can fine-tune its interaction with these targets, potentially leading to more effective anti-inflammatory agents.

The synthesis of tert-butyl 7-methylindoline-1-carboxylate typically involves multi-step organic reactions, including condensation reactions, cyclization processes, and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and selectivity. These methods align with the growing emphasis on green chemistry principles, which prioritize sustainable and environmentally friendly synthetic routes.

Recent studies have also highlighted the role of computational modeling in optimizing the synthesis and application of tert-butyl 7-methylindoline-1-carboxylate. Molecular dynamics simulations and quantum mechanical calculations allow researchers to predict the behavior of this compound in different environments, including its interaction with biological targets. Such computational approaches complement experimental work by providing insights into structure-activity relationships, thereby accelerating the drug discovery process.

The pharmacological evaluation of derivatives derived from tert-butyl 7-methylindoline-1-carboxylate has revealed several promising candidates for further development. Preclinical studies have demonstrated that certain indoline-based compounds exhibit significant therapeutic potential without apparent toxicity at effective doses. These findings underscore the importance of continued research into this class of molecules and their applications in treating human diseases.

In conclusion,Tert-butyl 7-methylindoline-1-carboxylate (CAS No. 143262-19-5) represents a structurally intriguing compound with diverse applications in pharmaceutical chemistry. Its unique combination of functional groups makes it a valuable building block for synthesizing biologically active molecules targeting various diseases. As research progresses, advancements in synthetic methodologies and computational modeling will further enhance our ability to harness this compound's potential for therapeutic innovation.